Cas no 886360-75-4 (Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate)

• Product Name: Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate
• CAS No: 886360-75-4
• MF: C₁₅H₁₁NO₆
• MW: 301.250944375992
• MDL: MFCD03844856
• CID: 3143108
• PubChem ID: 2764316
• Update Time: 2025-06-07

Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate
• AKOS005071138
• methyl 2-(3-formylphenoxy)-5-nitrobenzoate
• MFCD03844856
• CS-0361732
• 7W-0357
• methyl2-(3-formylphenoxy)-5-nitrobenzoate
• 886360-75-4

• MDL： MFCD03844856
• Inchi： 1S/C15H11NO6/c1-21-15(18)13-8-11(16(19)20)5-6-14(13)22-12-4-2-3-10(7-12)9-17/h2-9H,1H3
• InChI Key： GSVTUFDGMNVPQW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)C1C=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 301.05863707Da
• Monoisotopic Mass: 301.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 103-105°C
• Boiling Point: 458.3±35.0 °C at 760 mmHg
• Flash Point: 200.1±27.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate

Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate (CAS No. 886360-75-4): An Overview

Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate (CAS No. 886360-75-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its formyl and nitro functional groups, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate is C₁₅H₁₁NO₆, and its molecular weight is approximately 301.25 g/mol. The compound features a benzene ring substituted with a formyl group at the para position and a nitro group at the meta position, which are both attached to an oxygen atom linked to another benzene ring. This structural arrangement imparts specific chemical reactivity and physical properties to the molecule.

In recent years, Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel anti-inflammatory agents. Research has shown that compounds derived from this intermediate can exhibit potent anti-inflammatory effects by inhibiting specific enzymes involved in the inflammatory pathway.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of derivatives of Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate. The researchers found that certain derivatives demonstrated significant anti-inflammatory activity in vitro, with some compounds showing selective inhibition of cyclooxygenase-2 (COX-2), an enzyme known to play a crucial role in inflammation.

Beyond its anti-inflammatory potential, Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate has also been explored for its use in the development of antiviral agents. A recent study published in Antiviral Research investigated the antiviral activity of several derivatives against various viral strains, including influenza and herpes simplex viruses. The results indicated that some derivatives exhibited promising antiviral activity, suggesting their potential as lead compounds for further drug development.

The versatility of Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate extends to its use as a ligand in coordination chemistry. Researchers have synthesized metal complexes using this compound as a ligand, exploring their catalytic properties and potential applications in homogeneous catalysis. For example, palladium complexes derived from this ligand have shown high catalytic activity in cross-coupling reactions, which are essential for the synthesis of complex organic molecules.

In addition to its applications in drug discovery and catalysis, Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate has been studied for its photophysical properties. The presence of the formyl and nitro groups imparts unique electronic characteristics to the molecule, making it suitable for use in photochemical reactions and as a photosensitizer in photodynamic therapy (PDT). PDT is a promising cancer treatment modality that involves the use of light-sensitive compounds to generate reactive oxygen species (ROS) upon light activation, leading to selective destruction of cancer cells.

The synthesis of Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the nitration of methyl 2-phenoxy-5-nitrobenzoate followed by formylation using Vilsmeier reagent or other formylation methods. The optimization of these synthetic steps is crucial for achieving high yields and purity, which are essential for downstream applications.

The safety profile of Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate has also been evaluated in several studies. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely.

In conclusion, Methyl 2-(3-formylphenoxy)-5-nitrobenzenecarboxylate (CAS No. 886360-75-4) is a multifaceted organic compound with a wide range of potential applications in drug discovery, catalysis, and photophysical research. Its unique chemical structure and functional groups make it an attractive intermediate for the synthesis of biologically active molecules and metal complexes. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing various fields within chemistry and biology.